Cas no 86803-17-0 (ethyl benzo[pqr]tetraphene-10-carboxylate)

• Product Name: ethyl benzo[pqr]tetraphene-10-carboxylate
• CAS No: 86803-17-0
• MF: C₂₃H₁₆O₂
• MW: 324.371946334839
• CID: 1857514
• PubChem ID: 186366
• Update Time: 2025-04-21

ethyl benzo[pqr]tetraphene-10-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl benzo[pqr]tetraphene-10-carboxylate
• ethyl benzo[a]pyrene-10-carboxylate
• DTXSID60235816
• Ethyl benzo(pqr)tetraphene-10-carboxylate
• 86803-17-0

• Inchi： 1S/C23H16O2/c1-2-25-23(24)19-8-4-7-16-13-17-10-9-14-5-3-6-15-11-12-18(21(16)19)22(17)20(14)15/h3-13H,2H2,1H3
• InChI Key： RHSZHSBXXPSGMG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC2C=C3C=CC4=CC=CC5C=CC(C=21)=C3C=54)=O

Computed Properties

• Exact Mass: 324.115029749Da
• Monoisotopic Mass: 324.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 26.3Ų